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Compound of Interest

Compound Name: 2-Vinylquinoline

Cat. No.: B1294476 Get Quote

An In-Depth Technical Guide to 2-Vinylquinoline for Researchers and Drug Development

Professionals

Introduction
2-Vinylquinoline, a heterocyclic aromatic compound, stands as a pivotal building block in the

realms of medicinal chemistry and materials science. Its structure, featuring a quinoline core

appended with a reactive vinyl group at the 2-position, offers a unique combination of

properties that make it a versatile precursor for a wide array of functional molecules. The

quinoline scaffold itself is a privileged structure in drug discovery, forming the core of numerous

approved therapeutic agents.[1] The addition of the vinyl moiety provides a reactive handle for

diverse chemical transformations, enabling the construction of complex molecular

architectures. This guide provides a comprehensive overview of 2-vinylquinoline, from its

fundamental properties and synthesis to its applications and handling, tailored for professionals

in research and development.

Physicochemical Properties of 2-Vinylquinoline
A clear understanding of the physicochemical properties of a compound is fundamental for its

application in research and development. The key properties of 2-vinylquinoline are

summarized below.
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Property Value References

CAS Number 772-03-2 [2][3][4][5][6][7]

Molecular Formula C₁₁H₉N [2][4][5]

Molecular Weight 155.20 g/mol [2][3][4]

IUPAC Name 2-ethenylquinoline [4][6]

Synonyms
2-Ethenylquinoline, Vinyl

quinoline
[2][4][5][6][7]

Appearance
Dark orange-brown liquid or

solid
[2][4][8]

Melting Point 284-285 °C [2][7][8]

Boiling Point 120-125 °C at 7 Torr [8]

Density ~1.03 g/cm³ [2][4][8]

Solubility
Soluble in DMSO and acetic

acid
[9]

Stabilizer
Often supplied with a stabilizer

like hydroquinone
[4]

Synthesis of 2-Vinylquinoline: A Comparative
Overview
The synthesis of 2-vinylquinolines has attracted significant attention due to their biological

importance.[10] Several methodologies have been developed, each with its own advantages

and limitations. The choice of a synthetic route often depends on factors such as substrate

availability, desired scale, and reaction conditions.

Key Synthetic Strategies
Wittig Reaction: This classic method involves the reaction of 2-quinolinecarboxaldehydes

with appropriate ylides. While effective, the limited availability of the aldehyde starting

material can narrow the scope of this approach.[10]
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Reductive Olefination: Quinoline N-oxides can be treated with styrenes to selectively

produce trans-2-vinylquinolines.[10]

Condensation Reactions: From a practical standpoint, the most effective method is the direct

condensation of 2-methylquinolines with aldehydes.[10] This aldol-type condensation,

however, can require high temperatures and long reaction times.[10] To overcome these

challenges, variations such as microwave-assisted synthesis and the use of mediators like

trifluoromethanesulfonamide (TfNH₂) have been developed to improve reaction kinetics and

yields.[10]

Catalyst-Free Deamination: A facile, catalyst-free synthesis has been reported via a direct

deamination reaction occurring during a Mannich synthesis.[11]

Reaction with Formaldehyde: A straightforward method involves heating 2-methylquinoline

compounds with formaldehyde, often in the presence of a secondary amine hydrochloride

and a small amount of an organic base, which can simplify the synthesis of intermediates for

drugs like Montelukast.[12]
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Caption: Microwave-assisted synthesis of 2-Vinylquinoline.

Detailed Experimental Protocol: Microwave-Assisted
Synthesis
This protocol is adapted from a reported efficient synthesis of 2-vinylquinolines.[10]

Reaction Setup: To a microwave vial, add 2-methylquinoline (1 mmol), the desired aldehyde

(1.2 mmol), and trifluoromethanesulfonamide (TfNH₂) (0.2 mmol) in a suitable solvent like

toluene.

Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture

at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-30 minutes).
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Work-up: After cooling, dilute the reaction mixture with an organic solvent like ethyl acetate

and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel to

obtain the desired 2-vinylquinoline derivative.

Reactivity and Mechanistic Insights
The chemical reactivity of 2-vinylquinoline is dominated by the vinyl group, which readily

participates in a variety of transformations, including polymerization, addition reactions, and

cross-coupling reactions. This makes it a valuable intermediate for introducing the quinoline

moiety into larger, more complex molecules. The nitrogen atom in the quinoline ring can also

act as a ligand for metal ions, a property that is exploited in the development of polymer-

supported catalysts.[13]

Applications in Research and Drug Development
The versatile nature of 2-vinylquinoline has led to its use in several key areas of research and

development.

Anticancer and Antimalarial Agents
Substituted 2-vinylquinolines, particularly 2-styrylquinolines, have demonstrated significant

potential as anticancer agents.[1] Their mechanisms of action often involve inducing apoptosis

and cell cycle arrest.[1] Furthermore, the quinoline core is a well-established pharmacophore in

antimalarial drugs, and derivatives of 2-vinylquinoline have shown excellent activity against

chloroquine-resistant strains of Plasmodium falciparum.[10]
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Caption: Drug development workflow using 2-Vinylquinoline.

Polymer Synthesis
2-Vinylquinoline is a functional monomer that can be polymerized through various methods,

including free-radical and controlled-radical polymerizations.[13] The resulting polymers have

potential applications in:
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Catalysis: The pyridine nitrogen in the polymer backbone can chelate metal ions, creating

polymer-supported catalysts that are stable and reusable.[13]

Drug Delivery: The nitrogen atom can be protonated at low pH, leading to pH-responsive

behavior that can be exploited for smart drug delivery systems.[13]

Coatings: Polymers containing pyridine moieties often exhibit good adhesion to various

substrates, making them suitable for functional coatings.[13]

Safety, Handling, and Storage
Proper handling and storage of 2-vinylquinoline are crucial for ensuring laboratory safety.

Hazards: 2-Vinylquinoline is harmful if swallowed (H302), causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[14]

Precautions: Always work in a well-ventilated area and avoid inhaling dust or fumes.[14]

Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.[14] Avoid contact with skin and eyes.[14] Do not eat, drink, or smoke when handling

this chemical.[14]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[14] It is

recommended to store under an inert atmosphere, such as argon, as the compound can be

air-sensitive.[14] Keep away from incompatible materials and sources of ignition.[14]

Conclusion
2-Vinylquinoline is a high-value chemical intermediate with significant applications in drug

discovery and materials science. Its unique chemical structure allows for a wide range of

synthetic modifications, leading to the creation of novel compounds with potent biological

activities and advanced materials with unique properties. A thorough understanding of its

synthesis, reactivity, and handling is essential for researchers and scientists looking to harness

the full potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_for_2_Vinyl_5_6_7_8_tetrahydroquinoline_in_Polymer_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_for_2_Vinyl_5_6_7_8_tetrahydroquinoline_in_Polymer_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_for_2_Vinyl_5_6_7_8_tetrahydroquinoline_in_Polymer_Synthesis.pdf
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR9094_msds.pdf
https://www.benchchem.com/product/b1294476?utm_src=pdf-body
https://www.benchchem.com/product/b1294476?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. Cas 772-03-2,2-VINYLQUINOLINE | lookchem [lookchem.com]

3. 2-vinylquinoline , ≥95% , 772-03-2 - CookeChem [cookechem.com]

4. 2-Vinylquinoline, Stabilized 99%, Thermo Scientific 5 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

5. pschemicals.com [pschemicals.com]

6. 2-Vinylquinoline | C11H9N | CID 69875 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 2-VINYLQUINOLINE | 772-03-2 [amp.chemicalbook.com]

8. echemi.com [echemi.com]

9. 2-Hydroxy-8-vinylquinoline () for sale [vulcanchem.com]

10. Microwave-assisted, rapid synthesis of 2-vinylquinolines and evaluation of their
antimalarial activity - PMC [pmc.ncbi.nlm.nih.gov]

11. rsc.org [rsc.org]

12. CN101591291A - The synthetic method of 2-vinylquinoline compounds - Google Patents
[patents.google.com]

13. benchchem.com [benchchem.com]

14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [2-Vinylquinoline CAS number and molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294476#2-vinylquinoline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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